Cas no 600739-29-5 (N-hydroxy-N-methylethane-1-sulfonamide)

• Product Name: N-hydroxy-N-methylethane-1-sulfonamide
• CAS No: 600739-29-5
• MF: C₃H₉NO₃S
• MW: 139.173459768295
• CID: 4058686
• Update Time: 2025-10-29

N-hydroxy-N-methylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-hydroxy-N-methyl-
• N-hydroxy-N-methylethane-1-sulfonamide

• Inchi： 1S/C3H9NO3S/c1-3-8(6,7)4(2)5/h5H,3H2,1-2H3
• InChI Key： XAOVCDLCRZBSIM-UHFFFAOYSA-N
• SMILES： C(S(N(O)C)(=O)=O)C

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 246.3±23.0 °C(Predicted)
• pka: 6.77±0.69(Predicted)

Additional information on N-hydroxy-N-methylethane-1-sulfonamide

Introduction to N-hydroxy-N-methylethane-1-sulfonamide (CAS No. 600739-29-5)

N-hydroxy-N-methylethane-1-sulfonamide, a compound with the chemical identifier CAS No. 600739-29-5, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its sulfonamide and hydroxyl functional groups, has garnered attention due to its potential applications in drug development and biochemical research. The sulfonamide group is particularly noteworthy, as it is a common moiety in many pharmacologically active agents, contributing to their binding affinity and metabolic stability.

The structural uniqueness of N-hydroxy-N-methylethane-1-sulfonamide lies in its combination of a hydroxyl group and a methylene bridge, which together create a versatile scaffold for further chemical modifications. This flexibility makes it an attractive candidate for the synthesis of novel compounds with tailored biological activities. Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of this compound with various biological targets, providing insights into its potential therapeutic uses.

In the realm of drug discovery, sulfonamides have long been recognized for their broad spectrum of biological activities. They serve as key intermediates in the synthesis of antibiotics, anti-inflammatory agents, and even antiviral drugs. The hydroxyl group in N-hydroxy-N-methylethane-1-sulfonamide introduces additional reactivity, allowing for further derivatization into more complex molecules. This has opened up new avenues for designing drugs that can interact more selectively with biological receptors.

Recent studies have highlighted the role of sulfonamides in modulating enzyme activity and receptor binding. For instance, modifications to the sulfonamide core can enhance the potency and selectivity of drug candidates. The presence of a hydroxyl group in N-hydroxy-N-methylethane-1-sulfonamide may also contribute to its ability to form hydrogen bonds with biological targets, thereby improving its binding affinity. This aspect has been particularly explored in the development of protease inhibitors and kinase inhibitors, which are crucial in treating various diseases.

The synthesis of N-hydroxy-N-methylethane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve high yields and purity. The use of chiral auxiliaries or asymmetric catalysts can further enhance the enantioselectivity of the final product, which is critical for pharmaceutical applications where stereochemistry plays a pivotal role.

Biological activity assays have been conducted to evaluate the potential therapeutic effects of N-hydroxy-N-methylethane-1-sulfonamide. These studies have revealed promising results in terms of anti-inflammatory and antimicrobial properties. The compound's ability to inhibit certain enzymes has been particularly intriguing, suggesting its potential as a lead molecule for further drug development. Additionally, its interaction with cellular receptors has been investigated using molecular docking techniques, providing a rational basis for designing more effective derivatives.

The environmental impact and biodegradability of N-hydroxy-N-methylethane-1-sulfonamide are also areas of interest. Researchers are exploring ways to optimize its synthesis to minimize waste generation and reduce environmental footprint. Green chemistry principles are being applied to develop more sustainable methods for producing this compound, ensuring that its applications do not come at the cost of ecological balance.

In conclusion, N-hydroxy-N-methylethane-1-sulfonamide (CAS No. 600739-29-5) represents a fascinating molecule with diverse potential applications in pharmaceuticals and biochemical research. Its unique structural features and functional groups make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new aspects of its biology and chemistry, this compound is poised to play an increasingly important role in addressing various medical challenges.